Cas no 1204334-17-7 (3-(Trifluoromethyl)pyridine-4-boronic acid)

• Product Name: 3-(Trifluoromethyl)pyridine-4-boronic acid
• CAS No: 1204334-17-7
• MF: C₆H₅BF₃NO₂
• MW: 190.915611982346
• MDL: MFCD11975905
• CID: 4562865
• PubChem ID: 49760448
• Update Time: 2024-11-03

3-(Trifluoromethyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(TRIFLUOROMETHYL)PYRIDINE-4-BORONIC ACID
• (3-(trifluoromethyl)pyridin-4-yl)boronic acid
• [3-(trifluoromethyl)pyridin-4-yl]boronic acid
• Boronic acid, B-[3-(trifluoromethyl)-4-pyridinyl]-
• Boronic acid, B-??[3-??(trifluoromethyl)??-??4-??pyridinyl]??-
• P11301
• DB-415769
• B-[3-(Trifluoromethyl)-4-pyridinyl]boronic acid
• MFCD11975905
• 1204334-17-7
• EN300-7394739
• AS-50870
• (3-(trifluoromethyl)pyridin-4-yl)boronicacid
• AKOS027253932
• CS-0052991
• 3-(trifluoroMethyl)pyridin-4-ylboronic acid
• NKKURWXTOIKLEF-UHFFFAOYSA-N
• 3-(Trifluoromethyl)pyridine-4-boronic acid

• MDL： MFCD11975905
• Inchi： 1S/C6H5BF3NO2/c8-6(9,10)4-3-11-2-1-5(4)7(12)13/h1-3,12-13H
• InChI Key： NKKURWXTOIKLEF-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1B(O)O)(F)F

Computed Properties

• Exact Mass: 191.0365431g/mol
• Monoisotopic Mass: 191.0365431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4